2-(1-naphthylmethyl)-1-(2-phenoxyethyl)-1H-benzimidazole
Overview
Description
2-(1-naphthylmethyl)-1-(2-phenoxyethyl)-1H-benzimidazole is a chemical compound that has been the subject of extensive scientific research in recent years. This compound has been found to have a wide range of potential applications in the field of medicine, particularly in the treatment of various diseases and conditions. In
Mechanism of Action
The exact mechanism of action of 2-(1-naphthylmethyl)-1-(2-phenoxyethyl)-1H-benzimidazole is not yet fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and proteins that are involved in inflammation, tumor growth, and microbial activity.
Biochemical and Physiological Effects
Studies have shown that this compound has a number of biochemical and physiological effects. This compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. It has also been shown to inhibit the growth of various tumor cell lines and to have antimicrobial activity against a range of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(1-naphthylmethyl)-1-(2-phenoxyethyl)-1H-benzimidazole is its versatility. This compound has been shown to have a wide range of potential applications in the field of medicine, making it a promising candidate for further research. However, one of the main limitations of this compound is its relatively low solubility, which can make it difficult to work with in lab experiments.
Future Directions
There are many potential future directions for research on 2-(1-naphthylmethyl)-1-(2-phenoxyethyl)-1H-benzimidazole. One area of focus could be the development of new synthesis methods that are more efficient and cost-effective. Another area of focus could be the further exploration of this compound's potential applications in the treatment of various diseases and conditions. Additionally, more research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations.
Scientific Research Applications
2-(1-naphthylmethyl)-1-(2-phenoxyethyl)-1H-benzimidazole has been the subject of extensive scientific research due to its potential applications in medicine. This compound has been found to have anti-inflammatory, anti-tumor, and anti-microbial properties, making it a promising candidate for the treatment of various diseases and conditions.
properties
IUPAC Name |
2-(naphthalen-1-ylmethyl)-1-(2-phenoxyethyl)benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22N2O/c1-2-12-22(13-3-1)29-18-17-28-25-16-7-6-15-24(25)27-26(28)19-21-11-8-10-20-9-4-5-14-23(20)21/h1-16H,17-19H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDHAGUKWEAEQBT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCN2C3=CC=CC=C3N=C2CC4=CC=CC5=CC=CC=C54 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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